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Compound of Interest

Compound Name: 2,3-Dimethyl-3-hexanol

Cat. No.: B1581839

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,3-Dimethyl-3-hexanol.
Adherence to these procedures is vital for ensuring laboratory safety and regulatory
compliance.

Chemical Profile: 2,3-Dimethyl-3-hexanol is a flammable liquid and vapor that can cause skin,
eye, and respiratory irritation.[1][2] Understanding its properties is the first step toward safe
handling.

Property Value

CAS Number 4166-46-5[1][3]

Molecular Formula C8H180[3][4]

Molar Mass 130.23 g/mol [3][4]

Flash Point 49°C (120.2°F)[3]

Boiling Point 157-159°C[3]

Hazards Flammable liquid (Category 3)[5][6]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to minimize exposure and prevent accidents. The following table

summarizes the required PPE for handling 2,3-Dimethyl-3-hexanol.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a
face shield worn over safety
glasses.[2][7][8]

Protects against splashes that
can cause serious eye

irritation.

Hand Protection

Chemical-resistant gloves.
Nitrile, Neoprene, or Butyl
rubber are recommended for
handling alcohols.[2][9] For
incidental contact, 4mil nitrile
gloves are generally sufficient.
For extended contact or
handling larger volumes,
heavier-duty gloves are
necessary.[7] Always inspect
gloves for degradation or

punctures before use.

Prevents skin contact, which
can cause irritation and
defatting of the skin.[7]

Body Protection

A flame-resistant lab coat or a
100% cotton lab coat is
required.[1][7] Wear full-length

pants and closed-toe shoes.[3]

[7]

Protects skin from splashes
and provides a barrier in case
of a small fire. Synthetic
materials that can melt are to
be avoided.[1]

Respiratory Protection

Not typically required when
working in a well-ventilated
area or a chemical fume hood.
[3] If work outside a fume hood
is necessary and vapors may
be inhaled, a NIOSH-approved
respirator with an organic
vapor cartridge may be

required.[10]

Prevents inhalation of vapors,
which can cause respiratory

tract irritation.[2]
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Operational Plan: Step-by-Step Handling Protocol

Following a systematic procedure is essential for the safe handling of flammable liquids like
2,3-Dimethyl-3-hexanol.

1. Preparation and Engineering Controls:
o Ensure a certified chemical fume hood is operational and available for the procedure.[1][3]

» Clear the work area of all unnecessary equipment and ignition sources (e.g., hot plates,
open flames, electrical equipment with frayed cords).[1][4]

o Have a spill kit readily accessible, containing non-flammable absorbent materials like sand or
cat litter.[1] Do not use paper towels for spill cleanup.[1]

e Locate the nearest fire extinguisher, safety shower, and eyewash station.

2. Donning PPE:

e Put on all required PPE as specified in the table above before handling the chemical.
3. Chemical Handling:

e Conduct all work involving 2,3-Dimethyl-3-hexanol inside a chemical fume hood to minimize
vapor inhalation.[3][4]

» Use only non-sparking tools and equipment to prevent ignition of flammable vapors.[1]

» When transferring the liquid, ground and bond containers to prevent static discharge,
especially with larger volumes.[4]

» Keep containers tightly closed when not in use.[1][3]
4. Post-Handling:
o Wipe down the work area with an appropriate solvent.

o Properly remove and dispose of contaminated gloves and any other disposable PPE.
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e Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan

Proper disposal of 2,3-Dimethyl-3-hexanol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

e Collect all waste containing 2,3-Dimethyl-3-hexanol in a designated, properly labeled
hazardous waste container.[5] The container must be compatible with the chemical and have
a secure, tight-fitting lid.[11][12]

» Do not mix this waste with incompatible materials, such as strong oxidizing agents.[1][11]

o Label the waste container clearly with "Hazardous Waste," the full chemical name ("2,3-
Dimethyl-3-hexanol"), and the associated hazards (e.g., "Flammable Liquid").[5]

2. Contaminated Materials:

e Any materials that have come into contact with 2,3-Dimethyl-3-hexanol, such as pipette
tips, absorbent pads from spill cleanups, and contaminated gloves, must also be disposed of
as hazardous waste.[1][7]

3. Storage of Waste:

» Store the hazardous waste container in a designated, well-ventilated, and cool area, away
from ignition sources.[3][12] A flammable storage cabinet is the recommended storage
location.[3][12]

o Keep the waste container closed at all times, except when adding waste.[5][13]
4. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EH&S) department or a licensed chemical waste disposal company.[1][5]
[12]
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» Never pour 2,3-Dimethyl-3-hexanol down the drain.[5][11]

Workflow for Handling 2,3-Dimethyl-3-hexanol
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Caption: Workflow for the safe handling and disposal of 2,3-Dimethyl-3-hexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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